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Abstract
Metoserpate is a secologanin tryptamine alkaloid historically documented for its application as

a veterinary tranquilizer. This technical guide synthesizes the limited available public domain

data on Metoserpate (also known as Pacitran and SU 9064), presenting its chemical identity,

historical use, and the broader context of its alkaloid class. Due to a lack of modern research,

this document focuses on the established, albeit dated, information and provides a general

overview of the biosynthetic pathway of related alkaloids, as specific signaling pathways for

Metoserpate are not described in the literature. The information is intended to provide a factual

basis for researchers interested in this or related chemical entities.

Introduction
Metoserpate is a chemical compound classified as a Secologanin Tryptamine Alkaloid[1]. Its

primary documented use dates back to the 1960s and 1970s as Metoserpate Hydrochloride, a

tranquilizing agent for specific stresses in poultry[2][3]. Marketed under the name Pacitran (SU

9064), its application was niche and is not reflective of a broader therapeutic use in humans[2]

[3]. Current suppliers of Metoserpate hydrochloride classify it as a biochemical for research

purposes only, not for human or veterinary use[4][5].

The molecular formula for Metoserpate is C24H32N2O5, and its hydrochloride salt is

C24H33ClN2O5[4][6][7][8]. Despite its defined chemical structure, there is a significant lack of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1676521?utm_src=pdf-interest
https://www.benchchem.com/product/b1676521?utm_src=pdf-body
https://www.benchchem.com/product/b1676521?utm_src=pdf-body
https://www.benchchem.com/product/b1676521?utm_src=pdf-body
https://www.benchchem.com/product/b1676521?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/mesh?Db=mesh&Cmd=DetailsSearch&Term=%22Secologanin+Tryptamine+Alkaloids%22%5BMeSH+Terms%5D
https://www.benchchem.com/product/b1676521?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/5817455/
https://go.drugbank.com/articles/A9431
https://pubmed.ncbi.nlm.nih.gov/5817455/
https://go.drugbank.com/articles/A9431
https://www.benchchem.com/product/b1676521?utm_src=pdf-body
https://www.medkoo.com/products/18447
https://www.targetmol.com/compound/metoserpate%20hydrochloride
https://www.benchchem.com/product/b1676521?utm_src=pdf-body
https://www.medkoo.com/products/18447
https://pubchem.ncbi.nlm.nih.gov/compound/66252
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/KBO7409339
https://go.drugbank.com/salts/DBSALT001693
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


contemporary research into its pharmacology, mechanism of action, and potential therapeutic

applications beyond its historical veterinary context.

Chemical and Physical Properties
A summary of the key chemical identifiers for Metoserpate is provided below.

Property Value

Molecular Formula C24H32N2O5[6][7]

Molecular Weight 428.5 g/mol [6]

CAS Number 1178-28-5 (free base)[6]

Synonyms
Metoserpate, Pacitran, SU 9064, Mepiserpate,

Methyl O-methyl-18-epireserpate[2][6]

Chemical Class
Alkaloids, Secologanin Tryptamine Alkaloids[1]

[6]

Historical Therapeutic Application in Veterinary
Medicine
The only documented therapeutic application of Metoserpate is in the treatment of hysteria in

replacement pullets.

Quantitative Data from Avian Studies
The following table summarizes the dosing regimen and outcome from a 1977 study on the use

of Metoserpate Hydrochloride in poultry.
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Parameter Details Reference

Species
Replacement pullets

(Chickens)
[6]

Condition Hysteria [6]

Formulation
Metoserpate Hydrochloride

administered via drinking water
[6]

Dosing Regimen

Day 1: 4 mg/kg body

weightDay 5: 2 mg/kg body

weightDay 9: 2 mg/kg body

weight

[6]

Outcome

Reported as an effective and

safe treatment for clinical

cases of hysteria in the subject

flocks.

[6]

Experimental Protocol: Treatment of Hysteria in
Replacement Pullets
The following protocol is based on the methodology described in the 1977 study published in

Avian Diseases.

Subject Identification: Fifteen flocks of replacement pullets diagnosed with clinical hysteria

were selected for treatment.

Pre-treatment: Water was withheld from the flocks for an adequate period to ensure

subsequent consumption of the medicated water.

Drug Formulation: Metoserpate hydrochloride was dissolved in the drinking water.

Administration - Day 1: The medicated water was provided to the pullets at a concentration

calculated to deliver a dose of 4 mg of Metoserpate hydrochloride per kg of body weight.

Administration - Day 5: The treatment was repeated with a fresh preparation of medicated

water, this time calculated to deliver a dose of 2 mg/kg of body weight.
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Administration - Day 9: A final treatment was administered at a dose of 2 mg/kg of body

weight.

Monitoring: The flocks' behavior was monitored for the resolution of hysterical symptoms.

Broader Context: Secologanin Tryptamine Alkaloids
Metoserpate belongs to the large and diverse class of monoterpenoid indole alkaloids, which

are formed by the condensation of tryptamine and secologanin[1][9][10]. This class of

compounds is of significant interest to drug development professionals due to the wide range of

biological activities they exhibit. Many well-known pharmaceuticals, such as the anti-malarial

quinine and the anti-cancer agents vinblastine and vincristine, are derived from this

biosynthetic pathway[11][12].

General Biosynthetic Pathway
As no specific signaling pathway for Metoserpate has been elucidated, the following diagram

illustrates the foundational biosynthetic step for the entire class of Secologanin Tryptamine

Alkaloids. This process begins with the condensation of tryptamine (derived from tryptophan)

and secologanin (a monoterpene) to form strictosidine, the central precursor to thousands of

indole alkaloids[9][10][13].
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Biosynthesis of Secologanin Tryptamine Alkaloids.

Experimental Workflow Logic
The general workflow for investigating a compound like Metoserpate, should modern research

be undertaken, would follow a standard preclinical drug discovery pipeline.
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Standard Preclinical Drug Discovery Workflow.

Conclusion and Future Directions
Metoserpate remains an understudied alkaloid with a documented history limited to veterinary

use as a tranquilizer in the mid-20th century. There is no publicly available data on its

mechanism of action, pharmacokinetics, or potential for therapeutic applications in humans. For

drug development professionals, Metoserpate itself may be of limited interest without

significant new research. However, its classification as a Secologanin Tryptamine Alkaloid

places it within a class of compounds renowned for their diverse and potent biological activities.

Future research could focus on elucidating the pharmacological targets of Metoserpate to

understand the basis for its observed tranquilizing effects, which may, in turn, inform the study

of other, more complex alkaloids within this family. A systematic approach, beginning with in

vitro screening and progressing to in vivo models, would be necessary to ascertain any

potential therapeutic value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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